Cas no 1544885-91-7 (4-(2,6-dimethylphenyl)methylpiperidin-4-ol)

• Product Name: 4-(2,6-dimethylphenyl)methylpiperidin-4-ol
• CAS No: 1544885-91-7
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6101630
• PubChem ID: 81923023
• Update Time: 2025-07-18

4-(2,6-dimethylphenyl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-dimethylphenyl)methylpiperidin-4-ol
• EN300-1844642
• 4-[(2,6-dimethylphenyl)methyl]piperidin-4-ol
• AKOS020905209
• 1544885-91-7

• Inchi： 1S/C14H21NO/c1-11-4-3-5-12(2)13(11)10-14(16)6-8-15-9-7-14/h3-5,15-16H,6-10H2,1-2H3
• InChI Key： RXNDIOUDUMBARV-UHFFFAOYSA-N
• SMILES： OC1(CC2C(C)=CC=CC=2C)CCNCC1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 4-(2,6-dimethylphenyl)methylpiperidin-4-ol

Comprehensive Overview of 4-(2,6-dimethylphenyl)methylpiperidin-4-ol (CAS No. 1544885-91-7): Properties, Applications, and Research Insights

The compound 4-(2,6-dimethylphenyl)methylpiperidin-4-ol (CAS No. 1544885-91-7) is a structurally unique piperidine derivative that has garnered significant attention in pharmaceutical and chemical research. With its methylphenyl and hydroxyl functional groups, this molecule exhibits versatile reactivity, making it a valuable intermediate in drug discovery and material science. Researchers are increasingly exploring its potential in modulating biological targets, particularly in central nervous system (CNS) disorders and inflammation-related pathways.

In recent years, the demand for piperidine-based compounds like 4-(2,6-dimethylphenyl)methylpiperidin-4-ol has surged due to their role in developing novel therapeutics. The 2,6-dimethylphenyl moiety enhances lipophilicity, potentially improving blood-brain barrier penetration—a critical factor for CNS-active drugs. Meanwhile, the hydroxyl group at the 4-position offers hydrogen-bonding capabilities, influencing target binding affinity. These structural features align with current trends in fragment-based drug design and small-molecule optimization, topics frequently searched in academic and industrial databases.

Synthetic routes to CAS No. 1544885-91-7 often involve multi-step organic transformations, including Grignard reactions or reductive amination. Recent publications highlight improved yields through catalytic hydrogenation or microwave-assisted synthesis—methods trending in green chemistry discussions. Analytical characterization typically combines NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring compliance with stringent regulatory standards for pharmaceutical intermediates.

Beyond medicinal chemistry, 4-(2,6-dimethylphenyl)methylpiperidin-4-ol finds utility in agrochemical research and specialty materials. Its piperidine scaffold is a recurring motif in crop protection agents, addressing growing concerns about sustainable agriculture. Additionally, the compound’s thermal stability makes it a candidate for high-performance polymer additives—a niche explored in material science forums and patent literature.

Ongoing studies investigate the structure-activity relationship (SAR) of derivatives of 1544885-91-7, particularly their interactions with G-protein-coupled receptors (GPCRs). This aligns with frequent search queries about GPCR drug discovery and allosteric modulators. Computational modeling suggests that strategic modifications to the methylpiperidin-4-ol core could enhance selectivity for specific neurotransmitter systems, a hot topic in neuropharmacology.

Quality control protocols for 4-(2,6-dimethylphenyl)methylpiperidin-4-ol emphasize rigorous impurity profiling, reflecting industry-wide shifts toward QbD (Quality by Design) principles. Stability studies under varying pH and temperature conditions are routinely documented, catering to regulatory requirements for ICH guidelines—a frequently searched term in pharmaceutical compliance circles.

In conclusion, CAS No. 1544885-91-7 represents a compelling case study in modern heterocyclic chemistry. Its dual functionality as a building block for bioactive molecules and a material science intermediate underscores its multidisciplinary relevance. As research progresses, this compound may unlock new avenues in precision medicine and sustainable chemistry—two dominant themes in contemporary scientific discourse.